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Compound of Interest

Compound Name:

2-[(2-

Chlorophenyl)carbamoyl]benzoic

acid

CAS No.: 6273-12-7

Cat. No.: B1606570

Get Quote

Executive Summary
2-[(2-Chlorophenyl)carbamoyl]benzoic acid, also known as N-(2-chlorophenyl)phthalamic

acid, is a bioactive small molecule belonging to the N-aryl phthalamic acid class. Historically

identified as a phytotropin, its primary and most well-characterized biological activity is the

inhibition of Polar Auxin Transport (PAT) in plants.

In the context of mammalian pharmacology, this molecule represents a critical pharmacophore

sharing structural isosterism with fenamates (NSAIDs) and serving as the hydrolytic metabolite

of N-(2-chlorophenyl)phthalimide. This guide details its confirmed interaction with plant auxin

efflux carriers and explores its potential as a scaffold for modulating mammalian

cyclooxygenases (COX) and transient receptor potential (TRP) channels.

Chemical Identity & Physicochemical Properties
Understanding the targets requires analyzing the molecule's dynamic structural behavior,

particularly its equilibrium with the closed-ring phthalimide form.
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Property Detail

IUPAC Name 2-[(2-Chlorophenyl)carbamoyl]benzoic acid

Common Synonyms
N-(2-chlorophenyl)phthalamic acid; 2-

Chlorophenyl-N-phthalamic acid

CAS Number 6273-12-7

Chemical Class N-aryl phthalamic acid; Phytotropin

Molecular Formula C₁₄H₁₀ClNO₃

Molecular Weight 275.69 g/mol

Key Structural Feature

Ortho-substituted benzoic acid capable of

intramolecular cyclization to form N-(2-

chlorophenyl)phthalimide.

Structural Dynamics (Hydrolysis Equilibrium)
In aqueous physiological environments, this compound exists in equilibrium with its imide form.

The open-ring acid (the subject of this guide) is typically the stable form at neutral-to-alkaline

pH, while the closed-ring imide is favored in acidic conditions or aprotic solvents.

Critical Insight: Many biological effects attributed to N-aryl phthalimides are mediated by their

ring-opened phthalamic acid metabolites.

Primary Biological Target: Auxin Efflux Carriers
(Plant Biology)
The definitive, scientifically verified target for the N-aryl phthalamic acid class is the Polar Auxin

Transport (PAT) machinery.
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Target: PIN-FORMED (PIN) Proteins & ABCB
Transporters

Mechanism: 2-[(2-Chlorophenyl)carbamoyl]benzoic acid acts as an Auxin Transport

Inhibitor (ATI). It binds to the regulatory interfaces of PIN proteins (auxin efflux carriers) and

ABCB transporters (P-glycoproteins), blocking the directional flow of indole-3-acetic acid

(IAA).

Binding Site: Evidence suggests these compounds bind to a peripheral site on the PIN

protein or an associated regulatory protein (like TWD1), causing the internalization and

aggregation of PIN proteins away from the plasma membrane.

Physiological Outcome: Disruption of gravitropism, inhibition of root elongation, and

alteration of vascular patterning.

Mechanism of Action Diagram
The following diagram illustrates the interference of the molecule with PIN protein trafficking.
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Caption: Mechanism of Action: The compound promotes PIN protein internalization, halting

auxin efflux.
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Potential Mammalian Targets & Pharmacophores
While primarily a tool in plant physiology, the structure of 2-[(2-
Chlorophenyl)carbamoyl]benzoic acid presents significant overlap with known mammalian

drug scaffolds.

A. Cyclooxygenase (COX) Inhibition
The molecule is a structural isostere of N-phenylanthranilic acids (Fenamates).

Fenamates (e.g., Mefenamic Acid): N-phenyl ring attached to the nitrogen of the anthranilic

acid.

Phthalamic Acids: N-phenyl ring attached to the carbonyl of the phthalamic acid.

Hypothesis: The spatial arrangement of the hydrophobic chlorophenyl ring and the carboxylic

acid allows for potential binding to the COX active site (Arg120), mimicking arachidonic acid.

Potential Application: Anti-inflammatory research (non-steroidal).

B. Transient Receptor Potential (TRP) Channels
N-phenylamides are a privileged scaffold for TRP channel modulation.

Target:TRPM8 (Cold receptor) or TRPA1.

Rationale: Analogs of N-phenylphthalamic acid have shown activity as TRP modulators. The

2-chlorophenyl moiety is a common motif in TRP antagonists (e.g., in pore blockers).

C. Dihydroorotate Dehydrogenase (DHODH)
Rationale: The open-ring structure resembles the active metabolite of Leflunomide

(A771726), which inhibits DHODH. While A771726 is a malononitrilamide, the phthalamic

acid scaffold shares the "hinge-binding" capability via the amide and carboxylic acid.

Experimental Protocols
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Protocol A: Root Gravitropism Assay (Primary
Validation)
Purpose: To confirm biological activity as an auxin transport inhibitor.

Preparation: Dissolve 2-[(2-Chlorophenyl)carbamoyl]benzoic acid in DMSO (100 mM

stock).

Media: Prepare 0.5x MS (Murashige & Skoog) agar plates supplemented with the compound

at concentrations of 0.1, 1, 10, and 50 µM.

Seeding: Surface-sterilize Arabidopsis thaliana (Col-0) seeds and plate them in a single row.

Growth: Stratify at 4°C for 2 days, then grow vertically at 22°C (16h light/8h dark) for 5 days.

Gravistimulation: Rotate the plates 90°.

Measurement: After 24 hours, measure the angle of root curvature.

Result: A lack of curvature (agravitropism) indicates inhibition of PIN-mediated auxin

transport.

Protocol B: COX-1/COX-2 Inhibition Assay (Mammalian
Potential)
Purpose: To assess anti-inflammatory potential.

System: Use a purified ovine COX-1 / human recombinant COX-2 colorimetric assay kit.

Incubation: Incubate the enzyme with the test compound (1-100 µM) for 10 minutes at 25°C.

Initiation: Add Arachidonic Acid (substrate) and TMPD (chromogenic substrate).

Detection: Measure absorbance at 590 nm. The rate of TMPD oxidation is proportional to

COX activity.

Control: Use Indomethacin as a positive control.
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Synthesis & Stability Workflow
The biological study of this compound requires careful handling of its hydrolytic equilibrium.
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Caption: The compound exists in a pH-dependent equilibrium with its phthalimide precursor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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